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Abstract
Fluopyram, a pyridinyl-ethyl-benzamide, is a broad-spectrum pesticide with both nematicidal

and fungicidal properties.[1] Originally developed as a fungicide, its potent activity against a

wide range of plant-parasitic nematodes has led to its dual use in agriculture.[2] This technical

guide provides an in-depth overview of the nematicidal and fungicidal spectrum of fluopyram,

its mode of action, and detailed experimental protocols for its evaluation.

Mode of Action: Succinate Dehydrogenase
Inhibition
Fluopyram's primary mode of action is the inhibition of the succinate dehydrogenase (SDH)

enzyme, also known as Complex II, in the mitochondrial electron transport chain of both fungi

and nematodes.[2][3] By binding to the ubiquinone binding site (Q-site) of the SDH complex,

fluopyram effectively blocks the transfer of electrons from succinate to ubiquinone.[4] This

disruption of the Krebs cycle and cellular respiration leads to a cessation of energy production

(ATP synthesis), ultimately resulting in the paralysis and death of nematodes and the inhibition

of fungal spore germination and mycelial growth.[2][4]

Below is a diagram illustrating the signaling pathway of fluopyram's inhibitory action on

mitochondrial Complex II.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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